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Compound of Interest

Compound Name: 3-Ethyl-2,5-dimethyloctane

Cat. No.: B14535418 Get Quote

The compound 3-Ethyl-2,5-dimethyloctane is an alkane with the chemical formula C12H26.[1]

[2] Its structure is based on an eight-carbon chain (octane) with three substituents: an ethyl

group at the third carbon atom, a methyl group at the second carbon atom, and another methyl

group at the fifth carbon atom.[3][4]

The numbering of the octane backbone begins at the end that gives the substituents the lowest

possible numerical positions. Following the IUPAC nomenclature, the structure is precisely

defined by the placement of these alkyl groups along the main chain.

Data Presentation
Property Value

Molecular Formula C12H26

Molecular Weight 170.3348 g/mol

IUPAC Name 3-Ethyl-2,5-dimethyloctane

CAS Number 62184-07-0[5]

Experimental Protocols
Standard analytical methods such as Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS) are typically used to confirm the structure of 3-Ethyl-2,5-
dimethyloctane.
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¹H NMR Spectroscopy: The proton NMR spectrum would show characteristic signals for the

different types of protons. The methyl protons would appear as doublets and triplets, the

methylene protons as multiplets, and the methine protons as complex multiplets. The

integration of these signals would correspond to the number of protons of each type.

¹³C NMR Spectroscopy: The carbon NMR spectrum would display twelve distinct signals,

corresponding to the twelve carbon atoms in the molecule, confirming the molecular formula.

The chemical shifts of these signals would indicate the electronic environment of each

carbon atom.

Mass Spectrometry: The mass spectrum would show a molecular ion peak (M+)

corresponding to the molecular weight of the compound (170.3348). The fragmentation

pattern would provide further evidence for the specific arrangement of the alkyl groups.

Visualization of the Structural Formula
The following diagram illustrates the bonding and arrangement of atoms in a single molecule of

3-Ethyl-2,5-dimethyloctane.

Structural formula of 3-Ethyl-2,5-dimethyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14535418#structural-formula-of-3-ethyl-2-5-
dimethyloctane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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